Cas no 1805345-60-1 (3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805345-60-1
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857635
• Update Time: 2025-07-19

3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-4-1-5(8(10)11)7(12)6(3-14)13-4/h1,8,14H,2-3,12H2
• InChI Key： PLBQUBMFVOPDTQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(CO)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

Introduction to 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805345-60-1) and Its Emerging Applications in Chemical Biology

3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol, identified by the CAS number 1805345-60-1, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug discovery. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and a hydroxymethyl moiety, makes this molecule a versatile scaffold for medicinal chemistry innovation.

The bromomethyl group at the 6-position of the pyridine ring introduces reactivity that is highly valuable for further derivatization, enabling the construction of complex molecular architectures. This feature is particularly useful in the synthesis of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. Additionally, the difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. These attributes make 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol an attractive building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting pyridine derivatives for therapeutic applications. For instance, studies have demonstrated that pyridine-based compounds can modulate various biological pathways, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The amino group at the 3-position provides a site for further functionalization, allowing for the introduction of additional pharmacological moieties or linkers. This adaptability has been leveraged in the design of probes for biochemical assays and in the development of targeted therapies.

One of the most compelling aspects of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol is its potential in fragment-based drug discovery (FBDD). FBDD relies on identifying small molecules with high affinity for biological targets through high-throughput screening (HTS) or virtual screening methods. The structural features of this compound make it an excellent candidate for generating hits that can be optimized into lead compounds. Recent advancements in computational chemistry have further enhanced the efficiency of fragment screening by employing machine learning algorithms to predict binding interactions between small molecules and proteins.

Moreover, the hydroxymethyl group at the 2-position offers opportunities for further derivatization through etherification or esterification reactions. These modifications can improve solubility or bioavailability while maintaining or enhancing binding affinity to biological targets. Such modifications are critical in transitioning from hits to leads during drug development pipelines.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The difluoromethyl group in 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol aligns with this trend, as fluorinated analogs have been successfully incorporated into numerous FDA-approved drugs. For example, fluoroquinolones and antiviral agents often utilize fluorine atoms to enhance their pharmacological profiles.

Recent studies have also highlighted the role of pyridine derivatives in oncology research. Pyridine-based inhibitors have shown promise in targeting kinases involved in cancer progression, such as tyrosine kinases and serine/threonine kinases. The structural motifs present in 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol could be exploited to develop novel kinase inhibitors with improved selectivity and potency.

In conclusion, 3-Amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1805345-60-1) represents a valuable scaffold for medicinal chemistry innovation due to its versatile functional groups and potential applications across multiple therapeutic areas. Its utility in fragment-based drug discovery, coupled with its compatibility with advanced synthetic methodologies and computational approaches, positions it as a promising candidate for future pharmaceutical development.